3',5'-Dimethyl-3-(3-methoxyphenyl)propiophenone

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C18H20O2/c1-13-9-14(2)11-16(10-13)18(19)8-7-15-5-4-6-17(12-15)20-3/h4-6,9-12H,7-8H2,1-3H3
• InChI Key: HIRSGPGBJXQPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)CCC2=CC(=CC=C2)OC)C
• Molecular Formula: C18H20O2
• DSSTOX Substance ID: DTXSID70644233
• Molecular Weight: 268.3 g/mol
• CAS RN: 898774-84-0

Description

Synthesis Analysis

The synthesis of related compounds involves regiospecific reactions, as seen in the synthesis of 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester . The process of identifying the correct regioisomer formed in such reactions can be challenging and often requires single-crystal X-ray analysis for unambiguous structure determination . This suggests that the synthesis of 3',

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been utilized in various synthesis and chemical reaction studies. For example, its synthesis was achieved by reacting pentafluoroacetophenone with dimethyl oxalate, and its thermal cyclization was explored leading to the formation of different chemical compounds (Pimenova et al., 2003).

Medical and Pharmaceutical Applications

• Methoxylated propiophenones, including variations similar to the compound , have shown potential in the treatment of inflammation and pain (Sikora, 2000).

Antioxidant Properties

• Studies have examined the influence of phenolic hydroxyl groups in compounds like 3',5'-Dimethyl-3-(3-methoxyphenyl)propiophenone on antioxidant capacities. Some of these compounds demonstrated weak ability to inhibit radical-induced oxidation of DNA (He, Li, & Liu, 2012).

Crystallography and Structural Analysis

• The compound's structural analogs have been determined using X-ray crystallography, contributing to the understanding of molecular structures and interactions (Cornago et al., 2009).

Application in Analytical Chemistry

• Derivatives of the compound have been used in the spectrophotometric determination of trace metals, such as nickel, in various materials, showcasing its utility in analytical chemistry (Izquierdo & Carrasco, 1984).

Semisynthesis of Natural Compounds

• Rapid semisynthesis of natural methoxylated propiophenones, which includes compounds similar to 3',5'-Dimethyl-3-(3-methoxyphenyl)propiophenone, has been achieved, underlining its role in the synthesis of complex natural compounds (Joshi, Sharma, & Sinha, 2005).

Photosensitizer in Photodynamic Therapy

• The compound's analogs have been investigated for their potential as photosensitizers in photodynamic therapy, particularly for cancer treatment, due to their fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Similar phenolic compounds have been isolated from natural sources and demonstrated significant anticancer activity against tumor cell lines (Rayanil, Bunchornmaspan, & Tuntiwachwuttikul, 2011).